Cas no 588680-36-8 (5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol structure
588680-36-8 structure
Product Name:5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:588680-36-8
MF:C6H11N3S
MW:157.236639261246
MDL:MFCD03423410
CID:873854
PubChem ID:857163
Update Time:2025-04-19

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol
    • 4-methyl-3-propan-2-yl-1H-1,2,4-triazole-5-thione
    • 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
    • HMS1682M09
    • BBL013696
    • 2,4-Dihydro-4-methyl-5-(1-methylethyl)-3H-1,2,4-triazole-3-thione
    • SCHEMBL12197769
    • VS-03942
    • CS-0253563
    • 588680-36-8
    • MFCD03423410
    • ALBB-003154
    • STK409073
    • SCHEMBL391856
    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(1-methylethyl)-(9CI)
    • AT31117
    • AKOS000669647
    • EN300-64730
    • ASN 05988850
    • AKOS005068341
    • DTXSID20357649
    • MDL: MFCD03423410
    • Inchi: 1S/C6H11N3S/c1-4(2)5-7-8-6(10)9(5)3/h4H,1-3H3,(H,8,10)
    • InChI Key: GYHLFQXWXOVOKL-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(C)C)N1C

Computed Properties

  • Exact Mass: 157.06700
  • Monoisotopic Mass: 157.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: 187.7°C at 760 mmHg
  • Flash Point: 67.3°C
  • Refractive Index: 1.619
  • PSA: 69.51000
  • LogP: 1.22720

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Isopropyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Enamine
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